Cas no 102739-40-2 (5-Pyrimidinecarboxylicacid, 2-(cyanoamino)-4-methyl-, ethyl ester)

• Product Name: 5-Pyrimidinecarboxylicacid, 2-(cyanoamino)-4-methyl-, ethyl ester
• CAS No: 102739-40-2
• MF: C₉H₁₀N₄O₂
• MW: 206.20130109787
• CID: 125225
• PubChem ID: 13608521
• Update Time: 2025-04-18

5-Pyrimidinecarboxylicacid, 2-(cyanoamino)-4-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylicacid, 2-(cyanoamino)-4-methyl-, ethyl ester
• 5-Pyrimidinecarboxylicacid,2-(cyanoamino)-4-methyl-,ethylester(9CI)
• ethyl 2-(cyanoamino)-4-methylpyrimidine-5-carboxylate
• Ethyl 2-cyanamido-4-methylpyrimidine-5-carboxylate
• 5-pyrimidinecarboxylic acid,2-(cyanoamino)-4-methyl-,ethyl ester
• Ethyl2-cyanamido-4-methylpyrimidine-5-carboxylate
• 102739-40-2

• Inchi： 1S/C9H10N4O2/c1-3-15-8(14)7-4-11-9(12-5-10)13-6(7)2/h4H,3H2,1-2H3,(H,11,12,13)
• InChI Key： GMWDRXRILWFPOZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=C(NC#N)N=C1C)=O

Computed Properties

• Exact Mass: 206.0805
• Monoisotopic Mass: 206.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 87.9Ų

Experimental Properties

• PSA: 87.9
• LogP: 0.92768